Cas no 1396863-04-9 (5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one)

• Product Name: 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one
• CAS No: 1396863-04-9
• MF: C₁₆H₁₂F₃N₃O₂
• MW: 335.28059387207
• CID: 6030919
• PubChem ID: 71794016
• Update Time: 2025-10-30

5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one
• 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-[[3-(trifluoromethyl)phenyl]methyl]pyridin-2-one
• F6247-1638
• 1396863-04-9
• 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{[3-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridin-2-one
• VU0541087-1
• AKOS024544474
• 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-(3-(trifluoromethyl)benzyl)pyridin-2(1H)-one

• Inchi： 1S/C16H12F3N3O2/c1-10-20-15(24-21-10)12-5-6-14(23)22(9-12)8-11-3-2-4-13(7-11)16(17,18)19/h2-7,9H,8H2,1H3
• InChI Key： SJLQRRBMSNEYAR-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(C(F)(F)F)=C2)C=C(C2ON=C(C)N=2)C=C1

Computed Properties

• Exact Mass: 335.08816112g/mol
• Monoisotopic Mass: 335.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 59.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one (CAS 1396863-04-9)

The compound 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one (CAS 1396863-04-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-oxadiazole and dihydropyridin-2-one moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for heterocyclic compounds like 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one has surged, driven by their versatility in drug discovery. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical factors in optimizing pharmacokinetic properties. This compound is often explored in the context of small molecule therapeutics, particularly for targeting enzymes and receptors involved in inflammatory and neurological disorders.

The synthesis of CAS 1396863-04-9 involves multi-step organic reactions, with a focus on achieving high purity and yield. Key steps include the formation of the 1,2,4-oxadiazole ring and subsequent functionalization with the 3-(trifluoromethyl)benzyl group. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its structure and purity. These methods ensure that the compound meets the stringent requirements for research and development applications.

From a commercial perspective, 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one is available through specialized chemical suppliers, often in milligram to gram quantities. Its pricing and availability can vary depending on the scale of production and the level of purity required. Researchers frequently inquire about its solubility, stability, and storage conditions, which are essential for experimental success. Proper handling and storage under inert atmospheres are recommended to maintain its integrity over time.

The pharmacological potential of CAS 1396863-04-9 is a hot topic in academic and industrial circles. Preliminary studies suggest that it may exhibit modulatory effects on specific protein-protein interactions, making it a valuable tool for probing biological pathways. Its structure-activity relationship (SAR) is also a subject of ongoing investigation, with researchers aiming to optimize its efficacy and selectivity. These efforts align with the broader trend of developing targeted therapies for complex diseases.

In addition to its pharmaceutical applications, 5-(3-methyl-1,2,4-oxadiazol-5-yl)-1-{3-(trifluoromethyl)phenylmethyl}-1,2-dihydropyridin-2-one has potential uses in material science. Its robust heterocyclic framework and electron-withdrawing groups make it a candidate for designing advanced functional materials. For instance, it could be incorporated into polymers or coatings to enhance their thermal and chemical resistance. This dual applicability underscores its versatility and value across multiple disciplines.

As the scientific community continues to explore the properties of CAS 1396863-04-9, its role in innovative research is expected to expand. Collaborative efforts between chemists, biologists, and material scientists are likely to uncover new applications and derivatives. For those interested in this compound, staying updated with the latest publications and patent filings is crucial. Its unique combination of structural features and functional groups positions it as a high-potential molecule for future breakthroughs.